2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol

• IUPAC Name: 2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol
• InChI: InChI=1S/C17H24N2O2/c1-16-8-18-10-17(2,15(16)20)11-19(9-16)14(18)12-4-6-13(21-3)7-5-12/h4-7,14-15,20H,8-11H2,1-3H3
• InChI Key: STSCWJAVTYSXLT-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1O)(CN(C2)C3C4=CC=C(C=C4)OC)C
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol, also known as MT-45, is a synthetic opioid analgesic that was first synthesized in the 1970s. It has been found to have potent analgesic effects and has been studied extensively for its potential use in pain management.

Mechanism of Action

2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol acts on the opioid receptors in the brain and spinal cord, producing analgesia and other effects. It has been found to be a full agonist at the mu-opioid receptor, which is the primary target for most opioid analgesics.
Biochemical and Physiological Effects:
2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol produces a range of biochemical and physiological effects, including analgesia, sedation, and respiratory depression. It has also been found to have antitussive effects, which may make it useful in the treatment of cough.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol has several advantages and limitations for use in laboratory experiments. One advantage is its potency, which allows for smaller doses to be used in experiments. However, its potential for respiratory depression and other side effects must be carefully monitored.

Future Directions

There are several potential future directions for research on 2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol. One area of interest is its potential use in the treatment of chronic pain, particularly in patients who do not respond well to other opioid analgesics. Other potential areas of research include the development of new analogs with improved pharmacological properties, and the investigation of its potential use in the treatment of other conditions, such as cough and addiction.
In conclusion, 2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol is a synthetic opioid analgesic that has been extensively studied for its potential use in pain management. While it has shown promise in animal models, further research is needed to fully understand its potential benefits and limitations.

Synthesis Methods

2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol can be synthesized via a multi-step process involving the reaction of various starting materials. The synthesis typically involves the use of hazardous chemicals and requires specialized equipment and expertise.

Scientific Research Applications

2-(4-methoxyphenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol has been the subject of numerous scientific studies, with researchers investigating its potential use as a pain reliever. It has been found to be effective in relieving pain in animal models, and some studies have suggested that it may be more potent than morphine.